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Compound of Interest

Compound Name: Metominostrobin

Cat. No.: B8650213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Metominostrobin, a broad-spectrum strobilurin fungicide. The information is

curated for researchers, scientists, and professionals involved in drug development and related

fields. This document summarizes key quantitative data in structured tables, outlines detailed

experimental methodologies for cited properties, and includes mandatory visualizations to

illustrate its mode of action.

Chemical Identity and Structure
Metominostrobin, chemically known as (2E)-2-methoxyimino-N-methyl-2-(2-

phenoxyphenyl)acetamide, is a synthetic fungicide belonging to the strobilurin class.[1][2]

These fungicides are inspired by a naturally occurring antifungal compound.[3] The commercial

product is predominantly the more stable and biologically active (E)-isomer.[4]
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Identifier Value

IUPAC Name
(2E)-2-methoxyimino-N-methyl-2-(2-

phenoxyphenyl)acetamide[1][2]

CAS Number 133408-50-1 ((E)-isomer)[1]

133408-51-2 ((Z)-isomer)[5]

Chemical Formula C₁₆H₁₆N₂O₃[1]

Molecular Weight 284.31 g/mol [6]

SMILES CNC(=O)/C(=N\OC)/c1ccccc1Oc2ccccc2

InChI Key HIIRDDUVRXCDBN-OBGWFSINSA-N[1]

Physicochemical Properties
The physicochemical properties of a compound are critical in determining its environmental

fate, bioavailability, and interaction with biological systems. The key properties of

Metominostrobin are summarized below.

Table of Physicochemical Properties
Property Value Temperature (°C) pH

Physical State
White crystalline

solid[4]
Ambient N/A

Melting Point 87-89 °C[4] N/A N/A

Boiling Point Not available N/A N/A

Vapor Pressure 0.018 mPa[4] 20 N/A

Water Solubility 128 mg/L[4] 20 7

Partition Coefficient

(logP)
2.32[4] 20 7

pKa Not available N/A N/A
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Solubility in Organic Solvents
Metominostrobin exhibits good solubility in a range of organic solvents.

Solvent Solubility (mg/L) Temperature (°C)

Dichloromethane 1,380,000[4] 20

Chloroform 1,280,000[4] 20

DMSO Soluble[1] Ambient

Experimental Protocols
Standardized methodologies, such as those provided by the Organisation for Economic Co-

operation and Development (OECD), are typically employed to determine the physicochemical

properties of chemical substances.

Determination of Water Solubility (OECD Guideline 105)
The water solubility of Metominostrobin can be determined using the Column Elution Method

or the Flask Method, as outlined in OECD Guideline 105.[3][7]

Principle: A saturated solution of the test substance in water is prepared, and the

concentration of the substance in the aqueous phase is determined after separation of the

undissolved material.

Column Elution Method (for solubilities < 10⁻² g/L):

A column is packed with an inert support material coated with an excess of the test

substance.

Water is passed through the column at a slow, constant rate.

The eluate is collected in fractions.

The concentration of the substance in each fraction is determined by a suitable analytical

method (e.g., HPLC-UV) until a plateau of saturation is observed.
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Flask Method (for solubilities > 10⁻² g/L):

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature until equilibrium is reached.

The solution is centrifuged or filtered to separate the undissolved substance.

The concentration in the clear aqueous phase is quantified.

A preliminary test is often conducted to estimate the approximate solubility and determine the

appropriate method and sample amount.[3]

Determination of Partition Coefficient (logP)
The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity. It can

be determined by the Shake Flask Method (OECD Guideline 107) or the HPLC Method (OECD

Guideline 117).[1][8]

Shake Flask Method (OECD Guideline 107):

A solution of the test substance is prepared in either n-octanol or water.

The solution is placed in a vessel with a known volume of the other immiscible solvent (n-

octanol or water).

The vessel is shaken until equilibrium is achieved.

The phases are separated by centrifugation.

The concentration of the substance in each phase is determined.

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to that in the aqueous phase. LogP is the base-10 logarithm of P.[9] This method is

suitable for logP values between -2 and 4.

HPLC Method (OECD Guideline 117):

A reversed-phase high-performance liquid chromatography (HPLC) system is used.
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A series of reference compounds with known logP values are injected to create a

calibration curve of retention time versus logP.

The test substance is then injected under the same isocratic conditions.

The retention time of the test substance is measured.

The logP of the test substance is determined by interpolation from the calibration curve.[8]

[10] This method is suitable for logP values in the range of 0 to 6.

Mode of Action
Metominostrobin, like other strobilurin fungicides, acts by inhibiting mitochondrial respiration

in fungi.[3] It specifically targets the Quinone outside (Qo) site of the cytochrome bc₁ complex

(Complex III) in the mitochondrial electron transport chain.[8] This binding blocks the transfer of

electrons from ubiquinol to cytochrome c, which disrupts the production of ATP, the energy

currency of the cell, ultimately leading to fungal cell death.
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Caption: Metominostrobin's inhibition of the mitochondrial electron transport chain.

The diagram above illustrates the normal flow of electrons through the electron transport chain,

leading to the generation of a proton gradient that drives ATP synthesis. Metominostrobin
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disrupts this process by binding to Complex III, effectively halting ATP production.

Experimental Workflow for Physicochemical Analysis
A logical workflow is essential for the comprehensive physicochemical characterization of a

compound like Metominostrobin.

Start:
Pure Metominostrobin Sample

Identity & Purity Confirmation
(e.g., NMR, HPLC, MS)

Physical State
(Visual Inspection)

Melting Point
(Capillary Method)

Solubility Screening
(Aqueous & Organic)

Vapor Pressure
(e.g., Gas Saturation Method)

Data Compilation & Analysis

Quantitative Water Solubility
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End:
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Caption: A typical workflow for determining the key physicochemical properties of

Metominostrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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